(6-Chloro-benzo[1,3]dioxol-5-yl)-morpholin-4-yl-methanone

• Molecular Formula: C12H12ClNO4
• Molecular Weight: 269.68 g/mol
• IUPAC Name: (6-chloro-1,3-benzodioxol-5-yl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C12H12ClNO4/c13-9-6-11-10(17-7-18-11)5-8(9)12(15)14-1-3-16-4-2-14/h5-6H,1-4,7H2
• InChI Key: IDUWSCCDILFYPH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CC3=C(C=C2Cl)OCO3

Description

(6-Chloro-benzo[1,3]dioxol-5-yl)-morpholin-4-yl-methanone is a useful research compound. Its molecular formula is C12H12ClNO4 and its molecular weight is 269.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 6-chloro-1,3-benzodioxole-5-carboxylic acid (0.49 g,2.44 mmol) and hydroxybenzotriazole (66 mg, 0.49 mmol) in acetonitrile (20 mL) were added morpholine (0.53 mL, 6.1 mmol) and N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (0.52 g, 2.7 mmol). The orange solution was stirred 72 h at room temperature, diluted with ethyl acetate and poured into water. The phases were separated and the aqueous phase extracted with ethyl acetate. The combined organic phases were washed with brine, dried over magnesium sulfate and evaporated under reduced pressure. The residue was purified by column chromatography on silica gel to afford the title compound as white solid (0.53 g, 80%), mp 155° C.